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Compound of Interest

Compound Name: Fmoc-N-Me-Ala-OH

Cat. No.: B557323

For researchers and professionals in drug development, the proper handling and disposal of
chemical reagents are paramount to ensuring laboratory safety and environmental compliance.
This guide provides detailed procedures for the safe disposal of Fmoc-N-Me-Ala-OH (Fmoc-N-
methyl-L-alanine), a commonly used reagent in peptide synthesis.

Safety and Handling Profile

Fmoc-N-Me-Ala-OH is a combustible solid and, while not classified as a hazardous substance,
should be handled with standard laboratory precautions.[1] Personal protective equipment,
including eye shields and gloves, is recommended to prevent direct contact.

Quantitative Data Summary

The following table summarizes key quantitative data for Fmoc-N-Me-Ala-OH, compiled from
various safety data sheets.
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Property Value Reference
Molecular Formula C19H19NO4

Molecular Weight 325.36 g/mol

Melting Point 147 - 153 °C [11[2]
Storage Temperature 2-8°C

Storage Class 11 - Combustible Solids [1]

Disposal Procedures

The appropriate disposal method for Fmoc-N-Me-Ala-OH and its associated waste depends on
its physical state (solid or in solution) and the nature of any contaminants.

Solid Waste Disposal:

o Unused or Expired Solid:

o

Collect the pure, solid chemical in a designated, sealable container for solid chemical
waste.[1]

o

Ensure the container is clean, dry, and compatible with the chemical.

o

Clearly label the container with "Solid Chemical Waste" and the full chemical name.

[¢]

Arrange for pickup and disposal through your institution's authorized chemical waste
handler.[1][3]

o Contaminated Labware (e.g., gloves, weigh boats, wipes):

o Place all contaminated solid waste into a designated container for solid chemical waste,
typically a lined pail or drum.[1]

o The container must be clearly labeled, listing all chemical contaminants.[1]
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o Seal the container when full and arrange for pickup by your authorized chemical waste
handler.

Liquid Waste Disposal:

This procedure applies to solutions containing Fmoc-N-Me-Ala-OH. The nature of the solvent
Is the primary determinant of the disposal route.

e Hazardous Liquid Waste (e.g., solutions in DMF, Piperidine):

o Pour the solution into a designated, properly vented, and labeled hazardous liquid waste
container.

o Ensure the container is chemically compatible with all components of the mixture.

o The waste container label must accurately list all chemical constituents and their
approximate concentrations.[1]

e Non-Hazardous Liquid Waste (e.g., aqueous buffers):
o Collect the solution in a container labeled for non-hazardous aqueous chemical waste.[1]

o Even if the solvent is non-hazardous, the chemical waste should not be disposed of down
the drain.[4]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Fmoc-
N-Me-Ala-OH waste streams.
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Fmoc-N-Me-Ala-OH Disposal Workflow
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Caption: Disposal workflow for Fmoc-N-Me-Ala-OH waste streams.

Accidental Release Measures

In the event of a spill, avoid dust formation.[2] Sweep up the solid material and place it in a
suitable, closed container for disposal.[2] Ensure adequate ventilation. For personal protection,
refer to the recommended PPE.
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It is crucial to consult your institution's Environmental Health and Safety (EHS) department for
specific guidance and to ensure compliance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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